Cas no 151695-64-6 (3-Oxetanol,3-(2-aminobenzoate))

3-Oxetanol,3-(2-aminobenzoate) structure
151695-64-6 structure
Product Name:3-Oxetanol,3-(2-aminobenzoate)
CAS No:151695-64-6
MF:C10H11NO3
MW:193.199242830276
CID:99463
PubChem ID:45089291
Update Time:2025-04-18

3-Oxetanol,3-(2-aminobenzoate) Chemical and Physical Properties

Names and Identifiers

    • 3-Oxetanol,3-(2-aminobenzoate)
    • 3-Oxetanol,2-aminobenzoate(9CI)
    • Oxetan-3-yl 2-aminobenzoate
    • 151695-64-6
    • Inchi: 1S/C10H11NO3/c11-9-4-2-1-3-8(9)10(12)14-7-5-13-6-7/h1-4,7H,5-6,11H2
    • InChI Key: ORQPRPXZUGMYRQ-UHFFFAOYSA-N
    • SMILES: O1CC(C1)OC(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 193.07400
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 61.55000
  • LogP: 1.40560
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